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Compound of Interest

Compound Name: Thp-peg9-OH

Cat. No.: B11827493

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental protection.
This document provides a comprehensive, step-by-step guide for the safe disposal of Thp-
peg9-OH, a PEG-based PROTAC linker. Adherence to these procedures is critical to mitigate
risks and comply with safety regulations.

Chemical and Physical Properties

A clear understanding of the properties of Thp-peg9-OH is the first step toward safe handling.
The following table summarizes its key characteristics.

Property Value

CAS Number 669556-83-6
Molecular Formula C23H46011
Molecular Weight 498.60 g/mol
Appearance To be determined
Purity >98%

Store at -20°C for long term, 0-4°C for short
Storage )
term. Keep dry and away from light.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11827493?utm_src=pdf-interest
https://www.benchchem.com/product/b11827493?utm_src=pdf-body
https://www.benchchem.com/product/b11827493?utm_src=pdf-body
https://www.benchchem.com/product/b11827493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11827493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Safety Precautions

Thp-peg9-OH is classified with the following hazards:
o Acute oral toxicity (Category 4), H302: Harmful if swallowed.[1]
e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

¢ P330: Rinse mouth.

o P391: Collect spillage.

P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the proper disposal of Thp-peg9-OH.
This procedure is designed to minimize exposure and prevent environmental contamination.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and
a lab coat.
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2. Waste Collection:

o Unused Product: Keep the product in its original container if possible. If not, use a clearly
labeled, sealed container.

o Contaminated Materials: Any materials that have come into contact with Thp-peg9-OH, such
as pipette tips, tubes, and absorbent paper, must be treated as hazardous waste.

o Collect all waste in a designated, sealed, and clearly labeled hazardous waste container. The
label should include the chemical name ("Thp-peg9-OH") and the associated hazards (e.g.,
"Acutely Toxic," "Environmental Hazard").

3. Spillage Management:

 In the event of a spill, immediately alert personnel in the area.

o Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).

o Carefully collect the absorbent material and place it in the designated hazardous waste
container.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

e Ensure the area is well-ventilated.

4. Final Disposal:

e Do not dispose of Thp-peg9-OH down the drain or in general waste.

e The collected waste must be disposed of through an approved and licensed hazardous
waste disposal company.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Thp-
peg9-OH.
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Caption: Thp-peg9-OH Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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